N-hydroxy-2-(4-methoxybenzenesulfonylmethyl)-3-(4-methoxybenzenesulfonyl)-propionamide

• Molecular Formula: C18H21NO8S2
• Molecular Weight: 443.5 g/mol
• IUPAC Name: N-hydroxy-3-(4-methoxyphenyl)sulfonyl-2-[(4-methoxyphenyl)sulfonylmethyl]propanamide
• InChI: InChI=1S/C18H21NO8S2/c1-26-14-3-7-16(8-4-14)28(22,23)11-13(18(20)19-21)12-29(24,25)17-9-5-15(27-2)6-10-17/h3-10,13,21H,11-12H2,1-2H3,(H,19,20)
• InChI Key: GZCALQWRAMMVSG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)CC(CS(=O)(=O)C2=CC=C(C=C2)OC)C(=O)NO
• Synonyms: N-HMSMSP cpd; N-hydroxy-3-((4-methoxyphenyl)sulfonyl)-2-(((4-methoxyphenyl)sulfonyl)methyl)propanamide

Description

N-hydroxy-2-(4-methoxybenzenesulfonylmethyl)-3-(4-methoxybenzenesulfonyl)-propionamide, also known as this compound, is a useful research compound. Its molecular formula is C18H21NO8S2 and its molecular weight is 443.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of N-benzyloxy-2-(4-methoxybenzenesulfonylmethyl)-3-(4-methoxybenzenesulfonyl)-propionamide (5.0 g, 9.4 mmol), Pearlman's catalyst (0.9 g), and ethyl alcohol (50 mL) is agitated under hydrogen (20 psig) at room temperature overnight. The reaction mixture is filtered through celite and the soluble solids dissolved with methyl alcohol followed by chloroform/methyl alcohol (9:1). The combined filtrates are concentrated in vacuo to yield N-hydroxy-2-(4-methoxybenzenesulfonylmethyl)-3-(4-methoxybenzenesulfonyl)-propionamide as a white solid.